3-(2-methylbenzyl)-6-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one
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Description
3-(2-methylbenzyl)-6-((3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)methyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7(6H)-one is a useful research compound. Its molecular formula is C19H15N7O2S and its molecular weight is 405.44. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity
Compounds with pyrimidine and triazole structures, similar to the compound , have shown significant antibacterial activity. For example, ethyl 2-(4-vinylbenzyl)-2-(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)-3-(4-vinylphenyl)propanoate demonstrated antibacterial activity against Gram-positive and Gram-negative microbial strains, including Staphylococcus aureus, Escherichia coli, and Pseudomonas aeruginosa (Lahmidi et al., 2019). Similar antimicrobial properties were observed in novel thiazolopyrimidine derivatives (Hossain & Bhuiyan, 2009).
Antifungal and Antimicrobial Properties
Compounds featuring triazolo and pyrimidine scaffolds have also been reported to possess antifungal and general antimicrobial properties. Synthesis of novel 2H/6H-thiazolo-[3′,2′:2,3][1,2,4]triazolo[1,5-a]-pyridine-9-carbonitrile derivatives revealed significant biological activity against a variety of tested microorganisms (Suresh, Lavanya, & Rao, 2016).
Antimicrobial and Molluscicidal Activities
Benzimidazole derivatives with added azole ring systems, such as 1,3,4-triazole and 1,3,4-oxadiazole, were prepared and evaluated for antimicrobial and molluscicidal activities. This study shows the broad potential of incorporating azole rings into compounds for biological applications (Nofal, Fahmy, & Mohamed, 2002).
Antitumor Activity
An unexpected Dimroth rearrangement of related compounds led to the discovery of annelated thieno[3,2-d][1,2,3]triazolo[1,5-a]pyrimidines with potent antitumor activity. This highlights the potential for compounds with similar structural motifs to be used in cancer treatment (Lauria et al., 2013).
Properties
IUPAC Name |
3-[(2-methylphenyl)methyl]-6-[(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)methyl]triazolo[4,5-d]pyrimidin-7-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H15N7O2S/c1-12-5-2-3-6-13(12)9-26-18-16(22-24-26)19(27)25(11-20-18)10-15-21-17(23-28-15)14-7-4-8-29-14/h2-8,11H,9-10H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFASTJUPDVNQDA-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CN2C3=C(C(=O)N(C=N3)CC4=NC(=NO4)C5=CC=CS5)N=N2 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N7O2S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
405.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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